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Compound of Interest

Compound Name: 2-Undecyl-1H-imidazole

Cat. No.: B093072 Get Quote

An In-depth Technical Guide to the Applications of 2-Undecyl-1H-imidazole in Organic

Synthesis

Abstract
2-Undecyl-1H-imidazole is a versatile heterocyclic compound characterized by a polar

imidazole head and a long, nonpolar C11 alkyl tail. This amphiphilic structure imparts unique

chemical properties, making it a valuable tool in diverse areas of organic synthesis and

materials science. This guide provides an in-depth exploration of its primary applications,

focusing on its role as a catalytic ligand in cross-coupling reactions, a curing agent in polymer

chemistry, and a foundational building block for functional materials like ionic liquids. We will

delve into the mechanistic principles behind its reactivity, provide detailed experimental

protocols, and offer insights into its potential for future innovations. This document is intended

for researchers, chemists, and materials scientists seeking to leverage the unique attributes of

this multifaceted molecule.

Core Molecular Profile and Synthesis
2-Undecyl-1H-imidazole is a C2-substituted imidazole, a class of compounds known for their

coordinating ability and biological significance.[1][2][3] The presence of the long undecyl chain

introduces significant lipophilicity, rendering the molecule surface-active and soluble in many

organic solvents.[4]
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Property Value Reference

CAS Number 16731-68-3

Molecular Formula C₁₄H₂₆N₂

Molecular Weight 222.37 g/mol

Appearance
White to off-white powder or

low-melting solid
[4]

Key Feature
Amphiphilic structure with a

basic imidazole ring
[4]

Synthetic Pathways
The synthesis of 2-undecyl-1H-imidazole can be approached through classical heterocyclic

chemistry methods or by functionalizing a pre-existing imidazole core.

Debus Synthesis (Classical Approach): This one-pot reaction involves the condensation of a

1,2-dicarbonyl compound (glyoxal), an aldehyde (dodecanal, the source of the undecyl

group), and ammonia.[1][5] While foundational, yields can be modest.

Catalytic Condensation: A more modern and efficient approach involves the condensation of

an amine source with lauric acid. Heterogeneous catalysts, such as Al-MCM-41 mesoporous

silica, have been shown to be effective for synthesizing related 2-substituted benzimidazoles,

a strategy adaptable for 2-undecyl-1H-imidazole.[1] The catalyst's high surface area and

acidic sites facilitate the crucial cyclization step.[1]
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Synthetic Routes

Dodecanal + Glyoxal + NH₃

(Debus Synthesis)

Condensation Intermediate

One-pot condensation

2-Undecyl-1H-imidazole

Cyclization & Dehydration

o-Phenylenediamine + Lauric Acid
(Benzimidazole Analogue Synthesis)

2-Undecyl-1H-benzimidazole

Catalytic Condensation

Heterogeneous Catalyst
(e.g., Al-MCM-41)

facilitates
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Caption: Key synthetic strategies for 2-undecyl-1H-imidazole and related structures.

Applications in Catalysis and Polymer Science
The true utility of 2-Undecyl-1H-imidazole in organic synthesis is most evident in its

application as a ligand for metal catalysis and as a reactive catalyst in polymerization.

Ligand in Palladium-Catalyzed Cross-Coupling
Reactions
The imidazole moiety is an excellent N-heterocyclic ligand for transition metals.[6][7] When

coordinated to a metal center like palladium, 2-undecyl-1H-imidazole can significantly

influence catalytic activity and stability.

Expertise & Causality: The lone pair of electrons on the sp²-hybridized nitrogen atom (N-3) acts

as a strong σ-donor, which increases the electron density on the palladium center.[1][6] This

electronic enrichment facilitates the rate-limiting oxidative addition step in many cross-coupling

cycles. Concurrently, the bulky 2-undecyl group provides steric hindrance that can promote the

formation of highly active monoligated palladium species and enhance the stability of the

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b093072?utm_src=pdf-body-img
https://www.benchchem.com/product/b093072?utm_src=pdf-body
https://www.benchchem.com/product/b093072?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_2_5_dibutyl_1H_imidazole_in_Catalysis.pdf
https://www.researchgate.net/publication/305744277_The_roles_of_imidazole_ligands_in_coordination_supramolecular_systems
https://www.benchchem.com/product/b093072?utm_src=pdf-body
https://www.benchchem.com/product/b093072
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_2_5_dibutyl_1H_imidazole_in_Catalysis.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093072?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


catalytic complex.[6] Its lipophilic nature improves the solubility of the entire palladium complex

in common organic solvents, leading to more efficient and homogeneous reaction media.[1]
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2-Undecyl-1H-imidazole + Alkyl Halide (R-X) 1-Alkyl-2-undecyl-1H-imidazolium Halide
(Ionic Liquid Precursor)

SN2 N-Alkylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Undecyl-1H-imidazole|Corrosion Inhibitor|RUO [benchchem.com]

2. Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged
Structure in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

3. pharmacyjournal.net [pharmacyjournal.net]

4. 2-Undecyl-1H-imidazole - SRIRAMCHEM [sriramchem.com]

5. Imidazole - Wikipedia [en.wikipedia.org]

6. benchchem.com [benchchem.com]

7. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Applications of 2-Undecyl-1H-imidazole in organic
synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b093072#applications-of-2-undecyl-1h-imidazole-in-
organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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